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Compound of Interest

Compound Name: p-Menthane hydroperoxide

Cat. No.: B1581428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Menthane hydroperoxide (PMHP), a

versatile organic peroxide. It covers its chemical and physical properties, synthesis and

applications, safety and handling protocols, and potential biological significance. This document

is intended to be a valuable resource for professionals in research, chemical synthesis, and

drug development.

Chemical and Physical Properties
p-Menthane hydroperoxide is a colorless to pale yellow viscous liquid.[1] It is a powerful

oxidizing agent and is incompatible with strong oxidizing and reducing agents.[2] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 80-47-7 [3]

Molecular Formula C₁₀H₂₀O₂ [4][5]

Molecular Weight 172.26 g/mol [1][4]

Appearance
Colorless to pale yellow

viscous liquid
[1][6]

Density
0.910 to 0.925 g/cm³ at 15.5

°C
[1][7]

Flash Point 53 °C (127 °F) [3][7]

Solubility
Insoluble in water; very soluble

in most organic solvents.
[4][7][8]

Boiling Point 242.6 °C (rough estimate) [2]

Refractive Index 1.450-1.470 at 20°C [6]

pKa 12.58 ± 0.30 (Predicted) [2]

Theoretical Active Oxygen

Content
9.28% [4][8]

Self-Accelerating

Decomposition Temperature

(SADT)

80 °C [4][8]

Synthesis and Production
The primary industrial method for synthesizing p-menthane hydroperoxide is the aerobic

oxidation of p-menthane.[3][9] This process is typically catalyzed by metalloporphyrins, such as

those containing manganese or iron.[3]

A generalized workflow for the synthesis is depicted below:
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Caption: Generalized workflow for the synthesis of p-menthane hydroperoxide.

Experimental Protocol: Aerobic Oxidation of p-Menthane
(General)
The following is a generalized laboratory-scale protocol based on literature descriptions.[3][9]

Optimal conditions, such as catalyst choice, concentration, and temperature, may vary.
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Reaction Setup: A suitable reaction vessel is charged with p-menthane and a

metalloporphyrin catalyst (e.g., (p-Cl)TPPMnCl at a concentration of approximately 0.06

mmol/L). The reactor is equipped with a gas inlet, a condenser, and a stirrer.

Oxidation: An oxidizing gas (air or oxygen) is bubbled through the stirred solution. The

reaction is typically carried out at an elevated temperature, with optimal yields reported at

around 120 °C for approximately 5 hours.[9]

Monitoring: The progress of the reaction can be monitored by periodically taking samples

and determining the peroxide content using iodometric titration.

Work-up: Upon completion, the reaction mixture is cooled. The unreacted p-menthane and

byproducts are typically removed by vacuum distillation or evaporation to yield the crude p-
menthane hydroperoxide.

Purification: Further purification can be achieved through appropriate chromatographic

techniques if a higher purity product is required.

Applications
p-Menthane hydroperoxide is a versatile chemical with a range of industrial applications,

primarily driven by its ability to generate free radicals upon decomposition.

Polymerization Initiator
The most significant application of p-menthane hydroperoxide is as a radical initiator for

emulsion polymerization.[3] It is widely used in the production of various polymers, including:

Styrene-butadiene rubber (SBR)

Acrylonitrile-butadiene-styrene (ABS) resins

Styrene-acrylonitrile (SAN) resins

Acrylic and methacrylic acid polymers[4]

The slow decomposition rate of PMHP makes it suitable for controlled radical polymerization.[3]
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Caption: Mechanism of free-radical polymerization initiated by p-menthane hydroperoxide.

Experimental Protocol: Emulsion Polymerization of
Styrene (Illustrative)
This protocol is a representative example of how p-menthane hydroperoxide can be used in

a laboratory-scale emulsion polymerization of styrene.[10][11][12]

Aqueous Phase Preparation: In a reaction vessel, dissolve a surfactant (e.g., sodium lauryl

sulfate) in deionized water. Purge the solution with an inert gas like nitrogen for at least 30

minutes to remove dissolved oxygen.

Emulsion Formation: Add the styrene monomer to the aqueous phase while stirring

vigorously under a nitrogen blanket to form a stable emulsion.

Initiation: Heat the emulsion to the desired reaction temperature (e.g., 60-80 °C). Add the p-
menthane hydroperoxide initiator to the reaction mixture.

Polymerization: Maintain the reaction at the set temperature under constant stirring and a

nitrogen atmosphere. Monitor the reaction progress by taking samples periodically to

determine monomer conversion.

Termination: Once the desired conversion is achieved, the reaction can be terminated by

cooling and, if necessary, adding a shortstop agent.
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Purification: The resulting polystyrene latex can be purified by methods such as dialysis

against deionized water to remove unreacted monomer, surfactant, and initiator residues.

Other Applications
Beyond polymerization, p-menthane hydroperoxide also finds use as:

A cross-linking agent for rubber and elastomers.[3]

An oxidizing agent in specialized organic syntheses, including the production of

pharmaceutical intermediates and fragrances.[3]

Safety and Handling
p-Menthane hydroperoxide is a hazardous substance that requires careful handling and

storage.

Hazard Summary:

Organic Peroxide: Heating may cause a fire.[3] It is an explosive and strong oxidizing agent.

[7]

Corrosive: Causes severe skin burns and eye damage.[3]

Inhalation Hazard: Harmful if inhaled.[3]

Safe Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[4][13]

Store in a cool, well-ventilated place, protected from sunlight.[13] Recommended storage

temperatures are between 30-38 °C.[8]

Keep containers tightly sealed.[4]

Avoid contact with incompatible materials such as acids, bases, reducing agents, and heavy

metals.[4][8]
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Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and respiratory protection.[13]

In case of a spill, do not touch the material without appropriate protective clothing. Keep the

substance wet with a water spray and use non-sparking tools for cleanup.[7]

Biological Significance and Potential in Drug
Development
While p-menthane hydroperoxide is primarily an industrial chemical, its structural relationship

to other p-menthane derivatives and its nature as an organic hydroperoxide suggest potential

biological activity that may be of interest to drug development professionals.

Cytotoxicity of Related Compounds
Studies on structurally related p-menthane derivatives have demonstrated cytotoxic effects

against various human tumor cell lines.[14][15] For instance, the presence of epoxide and

aldehyde functional groups on the p-menthane skeleton has been shown to enhance cytotoxic

activity.[14] While direct cytotoxicity data for p-menthane hydroperoxide is not readily

available in the reviewed literature, the reactivity of the hydroperoxide group suggests it could

exhibit biological activity.

Potential Role in Oxidative Stress Signaling
Organic hydroperoxides are known to induce oxidative stress in biological systems.[16] This

can lead to lipid peroxidation, DNA damage, and alterations in antioxidant enzyme activities.

[16] As a hydroperoxide, p-menthane hydroperoxide has the potential to participate in or

trigger oxidative stress signaling pathways.

Organic hydroperoxides can be sensed by bacterial transcription repressors like OhrR, leading

to a cellular response to oxidative stress.[17] In mammalian cells, reactive oxygen species

(ROS), which can be generated from hydroperoxides, are key signaling molecules in various

pathways, including those involving MAP kinases (e.g., ERK, JNK, p38) and transcription

factors like NF-κB.[18][19]

The diagram below illustrates a conceptual model of how an organic hydroperoxide like p-
menthane hydroperoxide could induce cellular responses through oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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